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Compound of Interest

Compound Name: Boc-L-Ile-OH

Cat. No.: B558292 Get Quote

For researchers and professionals engaged in peptide synthesis and drug development, a

precise understanding of the chemical and physical properties of protected amino acids is

paramount. This guide provides an in-depth look at Boc-L-isoleucine, a commonly used

derivative of the amino acid L-isoleucine.

Boc-L-isoleucine is an L-isoleucine molecule where the alpha-amino group is protected by a

tert-butyloxycarbonyl (Boc) group. This protection is a critical step in peptide synthesis,

preventing unwanted reactions at the amino terminus while the carboxyl group of the amino

acid is activated for peptide bond formation.

Physicochemical Properties
The fundamental properties of Boc-L-isoleucine are summarized in the table below, providing a

quick reference for experimental design and execution.
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Property Value References

Molecular Formula C₁₁H₂₁NO₄ [1][2][3][4][5]

Molecular Weight 231.3 g/mol [1][2]

Alternate Molecular Weight 231.29 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1][5]

CAS Number 13139-16-7 [1][2][3]

Structural Representation
To visualize the molecular composition of Boc-L-isoleucine, the following diagram illustrates the

relationship between the core L-isoleucine structure and the protective Boc group.
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Structural components of Boc-L-isoleucine

This technical guide provides essential data for the effective use of Boc-L-isoleucine in

research and development. No experimental protocols were cited in the generation of this

fundamental data summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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